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Cat. No.: B7820676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

precipitation of rare earth elements (REEs) from aqueous solutions using ammonium oxalate.

This method is a cornerstone in the hydrometallurgical processing of REEs, valued for its high

selectivity and efficiency in separating REEs from other metal ions.

Introduction
The ammonium oxalate precipitation method is a widely employed technique for the selective

recovery and purification of rare earth elements from leach solutions and other aqueous

matrices. The process relies on the low solubility of rare earth oxalates in acidic to neutral

solutions, allowing for their effective separation from more soluble metal oxalates, such as

those of iron, aluminum, and calcium under controlled conditions. This method is critical in

various applications, including the recycling of permanent magnets, the processing of monazite

and other REE-containing ores, and the purification of individual rare earth elements for high-

purity applications.

The precipitation reaction can be generalized as:

2 REE³⁺(aq) + 3 (NH₄)₂C₂O₄(aq) → REE₂(C₂O₄)₃(s) + 6 NH₄⁺(aq)
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Key factors influencing the efficiency and selectivity of this process include pH, the

concentration of the oxalate precipitant, reaction temperature, and time. Careful optimization of

these parameters is crucial to maximize REE recovery while minimizing the co-precipitation of

impurities.

Key Performance Parameters
The effectiveness of the ammonium oxalate precipitation method is evaluated based on

several key parameters. The following tables summarize quantitative data from various studies,

highlighting the impact of different experimental conditions on precipitation efficiency and

product purity.

Table 1: Effect of Oxalic Acid Stoichiometry on REE Precipitation Efficiency

Stoichiometric
Ratio (Oxalic
Acid:REE)

Precipitation
Efficiency (%)

Purity of REE
Oxalates (%)

Reference

1:1 (Stoichiometric) ~93%
High (minimal Fe co-

precipitation)
[1]

1.2:1 96.7% High [1]

1.4:1 98.1%

Decreased (Fe co-

precipitation

observed)

[1]

1.7:1 99.06% - [2]

Table 2: Influence of pH on REE Precipitation Efficiency
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pH
Precipitation
Efficiency (%)

Notes Reference

0.5 Low - [3][4]

1.5 - 2.0 >95%

Optimal range for

selective REE

precipitation

[5][6]

2.1

Increased recovery of

LREE and HREE

compared to lower pH

- [4]

>3.0 High

Increased risk of

contaminant co-

precipitation

[5]

Table 3: Effect of Temperature and Time on REE Precipitation

Temperature (°C) Time
Precipitation
Efficiency (%)

Reference

25 -

Superior REE

recovery, but lower

product purity and

filterability

[7]

60 15 min 99.06% [2]

60 -

Better precipitating

conditions than at

20°C

[8]

75 - 100 -

Increased REE

recovery with

increasing

temperature

[4][7]

90 6 h ~93% [1]
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Experimental Protocols
This section provides detailed methodologies for the precipitation of rare earth elements using

ammonium oxalate.

General Protocol for REE Precipitation from a Leached
Solution
This protocol is a generalized procedure adaptable for various REE-containing solutions.

Materials:

REE-containing solution (e.g., from leached ore or recycled magnets)

Ammonium oxalate solution (or oxalic acid)

Ammonium hydroxide or other suitable base for pH adjustment

Deionized water

Filter paper

Beakers, magnetic stirrer, pH meter, heating plate

Procedure:

Solution Preparation: Characterize the initial REE concentration in the pregnant leach

solution.

pH Adjustment: Adjust the pH of the REE-containing solution to the desired range (typically

1.5-2.0) using a suitable base.[5][6] This step is critical for selective precipitation.

Precipitant Addition: While stirring, slowly add the ammonium oxalate solution to the REE

solution. The amount of oxalate added should be calculated based on the stoichiometry of

the REEs present, often with a slight excess to ensure complete precipitation (e.g., 1.2 times

the stoichiometric amount).[1]
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Reaction: Maintain the reaction at the desired temperature (e.g., 60°C) for a specified

duration (e.g., 15 minutes to 2 hours) with continuous stirring to ensure complete

precipitation.[2][5][8]

Filtration and Washing: After the reaction is complete, filter the precipitate using appropriate

filter paper. Wash the precipitate several times with deionized water to remove any soluble

impurities.

Drying: Dry the collected rare earth oxalate precipitate in an oven at a suitable temperature

(e.g., 105°C) until a constant weight is achieved.

Calcination (Optional): The dried rare earth oxalate can be calcined at high temperatures

(e.g., 800-1000°C) to convert it into rare earth oxides.

Protocol for Selective Precipitation of REEs from an
Iron-Rich Solution
This protocol is specifically designed for solutions with high iron content, a common challenge

in recycling NdFeB magnets.[1]

Materials:

Iron-rich REE-containing solution

Oxalic acid solution (e.g., 2 M)

Deionized water

Filtration setup

Procedure:

Leaching: Leach the source material (e.g., spent NdFeB magnets) in a suitable acid (e.g.,

sulfuric acid) to dissolve the REEs and iron.

Precipitation:

Heat the leaching solution to 90°C.[1]
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Add a stoichiometric amount of oxalic acid solution to the heated solution while stirring.

Using a stoichiometric amount is crucial to selectively precipitate REE oxalates without

significant iron co-precipitation.[1]

Maintain the reaction at 90°C for 6 hours.[1]

Separation: Filter the hot solution to separate the precipitated rare earth oxalates from the

iron-rich solution.

Washing and Drying: Wash the precipitate with deionized water and dry as described in the

general protocol.

Visualizations
The following diagrams illustrate the experimental workflow and the key factors influencing the

ammonium oxalate precipitation of rare earth elements.
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Caption: Experimental workflow for REE precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b7820676#ammonium-oxalate-precipitation-
method-for-rare-earth-elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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